Cas no 898752-64-2 (ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE)

• Product Name: ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE
• CAS No: 898752-64-2
• MF: C₁₄H₁₇FO₃
• MW: 252.281388044357
• CID: 879021
• PubChem ID: 24727369
• Update Time: 2025-04-19

ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE
• Ethyl 5-(4-fluoro-3-methylphenyl)-5-oxopentanoate
• MFCD01320256
• 898752-64-2
• AKOS016023096
• DTXSID80645594
• ETHYL5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE

• MDL： MFCD01320256
• Inchi： 1S/C14H17FO3/c1-3-18-14(17)6-4-5-13(16)11-7-8-12(15)10(2)9-11/h7-9H,3-6H2,1-2H3
• InChI Key： YTZSPFBANZATAA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(CCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 252.11617256g/mol
• Monoisotopic Mass: 252.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 361.8±32.0 °C at 760 mmHg
• Flash Point: 114.7±19.0 °C

ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃